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Compound of Interest

Compound Name: Calcium nitrate tetrahydrate

Cat. No.: B083963

For Researchers, Scientists, and Drug Development Professionals

Introduction

Calcium nitrate tetrahydrate, with the CAS number 13477-34-4, is an inorganic compound
with the chemical formula Ca(NOs)2-4H20.[1][2] It presents as a white, crystalline solid that is
highly soluble in water and hygroscopic, readily absorbing moisture from the air.[1][3] This
compound serves as a versatile and critical raw material in numerous scientific and industrial
applications. In the realm of research and drug development, its utility extends from a
component in cell culture media to a precursor in the synthesis of advanced nanomaterials for
biomedical applications.[4][5] This guide provides a comprehensive technical overview of
calcium nitrate tetrahydrate, including its physicochemical properties, relevant experimental
protocols, and key applications.

Physicochemical Properties

A summary of the key quantitative data for calcium nitrate tetrahydrate is presented in the
tables below for easy reference and comparison.

Table 1: General and Physical Properties
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Property Value References
CAS Number 13477-34-4 [6]
Molecular Formula Ca(NOs3)2:4H20 [2]
Molecular Weight 236.15 g/mol [2][7]
White, colorless deliquescent
Appearance [1][6]
crystals
Melting Point 42.7 - 45 °C (decomposes) [71[8]
Boiling Point 132 °C (decomposes)
Density 1.82 - 1.86 g/cm?3 at 20 °C [819]
Bulk Density ~1000 kg/m 3 [71[8]
Solubility in Water 2710 g/L [718]
pH (50 g/L solution at 25 °C) 50-7.0 [71[8]
Table 2: Toxicological and Safety Data
Parameter Value References
LDso (Oral, Rat) 3900 mg/kg [8][10]
H302 (Harmful if swallowed),
Hazard Statements H318 (Causes serious eye [11][12]
damage)
P280 (Wear protective
gloves/eye protection/face
protection), P305+P351+P338
] (IF IN EYES: Rinse cautiously
Precautionary Statements [11][12]

with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.)
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Key Applications in Research and Development

Calcium nitrate tetrahydrate is a valuable reagent in several advanced research areas:

o Nanoparticle Synthesis: It is a commonly used calcium precursor in the sol-gel synthesis of
bioactive glass nanoparticles and calcium phosphate nanoparticles.[5][13] These
nanomaterials are under investigation for applications in bone tissue engineering, drug
delivery, and as nanofertilizers.[14]

e Cell Culture Media: As a source of calcium ions, it is a component in various plant and
animal cell culture media, supporting cellular growth and physiological studies.[4][15]

o Biomaterials and Regenerative Medicine: Its role in producing bioglass and hydroxyapatite
highlights its importance in the development of scaffolds and coatings for bone regeneration.

[2][8]

o Concrete and Cement Chemistry: In materials science, it is studied as an accelerator for
cement hydration, particularly in cold weather concreting, and as a corrosion inhibitor for
steel reinforcement.[16]

Experimental Protocols

The following are detailed methodologies for key experiments involving calcium nitrate
tetrahydrate.

Synthesis of Bioactive Glass Nanoparticles (BGNs) via
Sol-Gel Method

This protocol is adapted from methodologies described in the literature for the synthesis of
BGNs.[17][18]

Materials:
o Tetraethyl orthosilicate (TEOS)
e Calcium nitrate tetrahydrate (Ca(NOs3)2:4H20)

o Ammonium dibasic phosphate ((NH4)2HPOa4)
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Deionized water

Ethanol

Ammonia solution

Citric acid

Polyethylene glycol (PEG)
Procedure:
o Preparation of Precursor Solution:

o Dissolve 7.639 g of calcium nitrate tetrahydrate in 120 mL of deionized water in a

beaker with magnetic stirring.[17]
o In a separate container, prepare a solution of 9.167 g of TEOS in 60 mL of ethanol.[17]
o Add the TEOS-ethanol solution to the calcium nitrate solution.

o Adjust the pH of the mixture to 1-2 by adding citric acid and stir until a homogenous,
transparent solution is obtained.[17]

» Precipitation:

o Prepare a 1500 mL solution of ammoniated deionized water containing 1.078 g of
dissolved ammonium dibasic phosphate.[17]

o Slowly drop the precursor solution into the ammoniated phosphate solution under vigorous

stirring.

o Maintain the pH of the reaction mixture at approximately 11 using ammonia solution
throughout the addition.[17]

e Aging and Washing:
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o After the addition is complete, continue stirring the mixture for 48 hours, followed by an
aging period of 24 hours without stirring.[17]

o Separate the resulting precipitate by centrifugation at 1000 rpm.[17]

o Wash the precipitate three times with deionized water.

e Surfactant Addition and Storage:
o Resuspend the final washed precipitate in 200 mL of a 2% PEG-water solution.[17]
» Calcination (Optional):

o To obtain a crystalline structure, the dried nanoparticles can be calcined at 700°C.[18]

Synthesis of Calcium Phosphate Nanoparticles via
Chemical Precipitation

This protocol is a generalized procedure based on literature for the synthesis of calcium
phosphate nanoparticles.[19]

Materials:

Calcium nitrate tetrahydrate (Ca(NOs)2:4H20)

o Potassium phosphate dibasic anhydrous (K2HPOa)
e Sodium citrate tribasic dihydrate

e Sodium carbonate

o Potassium nitrate (optional, for NPK doping)

o Urea (optional, for NPK doping)

o Ultrapure water

Procedure:
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» Solution Preparation:

o Solution A: Prepare an agueous solution containing 0.2 M calcium nitrate tetrahydrate
and 0.2 M sodium citrate tribasic dihydrate. For nitrogen-doped nanoparticles, urea can be
added to this solution.[19]

o Solution B: Prepare an aqueous solution containing 0.12 M potassium phosphate dibasic
anhydrous and 0.1 M sodium carbonate. For NPK-doped nanoparticles, 0.2 M potassium
nitrate can be added to this solution.[19]

» Precipitation:

o At a constant temperature of 37 °C, mix equal volumes of Solution A and Solution B under
controlled stirring.[19]

e Maturation and Collection:

o Allow the resulting precipitate to mature in the solution for a specified time (e.g., 5 minutes
to 100 hours), depending on the desired particle characteristics.[19]

o Collect the nanoparticles by centrifugation (e.g., 5000 rpm for 15 minutes).[19]
e Washing and Drying:
o Wash the collected nanopatrticles repeatedly with ultrapure water.

o Freeze-dry the washed nanoparticles overnight under vacuum.[19]

Complexometric Titration for Calcium Content Assay

This protocol outlines the determination of calcium content in a sample of calcium nitrate
tetrahydrate using EDTA titration.[20]

Materials:
o Calcium nitrate tetrahydrate sample

o Ethylenediaminetetraacetic acid (EDTA) standard solution (e.g., 0.01 M)
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e Ammonium-ammonium chloride buffer (pH 10)
o Calmagite or Eriochrome Black T indicator

e Deionized water

Procedure:

e Sample Preparation:

o Accurately weigh a sample of calcium nitrate tetrahydrate and dissolve it in a known
volume of deionized water in a volumetric flask to create a stock solution.

« Titration Setup:

[¢]

Pipette a precise aliquot (e.g., 10.00 mL) of the sample stock solution into a 250 mL
Erlenmeyer flask.[20]

[¢]

Add approximately 15 mL of the ammonium-ammonium chloride buffer solution.[20]

[¢]

Add a few drops of the chosen indicator (e.g., 10 drops of Calmagite).[20]

Dilute the solution with deionized water to a total volume of 75-100 mL.[20]

[e]

e Titration:

o Titrate the sample solution with the standardized EDTA solution.

o The endpoint is observed as a color change from wine-red to sky-blue.[20]
» Calculation:

o Repeat the titration for at least two more aliquots to ensure reproducibility.

o Calculate the concentration of calcium in the original sample based on the volume of
EDTA used and its known molarity.

Visualizations of Mechanisms and Pathways
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The following diagrams, generated using the DOT language, illustrate key processes involving
calcium nitrate.

Solution Preparation

Calcium Nitrate
Solution

Reaction

L/ Post-Processing
. Slow addition
TEOS-Ethanol > Mixing and _
Soluton priAduement " | Precipitation »|  Aging P Centrifugation P Washing P Resuspension in PEG

A

Ammoniated Phosphate
Solution

Click to download full resolution via product page

Fig. 1. Experimental workflow for the synthesis of bioactive glass nanopatrticles.
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Fig. 2: Simplified nitrate signaling pathway in Arabidopsis involving calcium.
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Fig. 3: Proposed mechanism of concrete setting acceleration by calcium nitrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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